Cas no 52742-32-2 ( )

  structure
  structure
Product Name: 
CAS No:52742-32-2
MF:C21H19NO2
MW:317.381065607071
CID:937384
PubChem ID:350436
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (dibenzylamino) benzoate
    • NSC510399
    • NSC-510399
    • O-Benzoyl-N,N-dibenzylhydroxylamine
    • QSVSJKYVIRQTEV-UHFFFAOYSA-N
    • CHEBI:188894
    • DTXSID40325547
    • SCHEMBL16756573
    • 52742-32-2
    • [(Dibenzylamino)oxy](phenyl)methanone
    • SB83241
    • NSC 510399
    •  
    • Inchi: 1S/C21H19NO2/c23-21(20-14-8-3-9-15-20)24-22(16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15H,16-17H2
    • InChI Key: QSVSJKYVIRQTEV-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 317.14167
  • Monoisotopic Mass: 317.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 98-99 ºC
  • Boiling Point: 465.4°C at 760 mmHg
  • Flash Point: 235.3°C
  • Refractive Index: 1.617
  • Solubility: Insuluble (6.0E-3 g/L) (25 ºC),
  • PSA: 29.54
  • LogP: 4.46080
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